Cas no 8001-25-0 (Olive oil)
olive oil,A woody vegetable oil,It is made of fresh olive fruit by direct cold pressing,Without heating and chemical treatment,Retain natural nutrients,Olive oil is considered to be the most suitable oil for human nutrition among the oils discovered so far
.
Olive oil and olive pomace oil
It has a history of thousands of years in countries along the Mediterranean coast,Known in the West as"Liquid gold","Queen of vegetable oil","Mediterranean manna", The reason lies in its excellent natural health care effect,Cosmetic efficacy and ideal cookinguse to,The edible high-grade olive oil is the natural fruit oil juice extracted by the physical cold pressing process from the fresh fruits of virgin or mature olive,(The residue was chemically extracted from olive pomace oil)It is one of the woody vegetable oils in the world in the form of natural state for human consumption.
.
Olive oil and olive pomace oil
It has a history of thousands of years in countries along the Mediterranean coast,Known in the West as"Liquid gold","Queen of vegetable oil","Mediterranean manna", The reason lies in its excellent natural health care effect,Cosmetic efficacy and ideal cookinguse to,The edible high-grade olive oil is the natural fruit oil juice extracted by the physical cold pressing process from the fresh fruits of virgin or mature olive,(The residue was chemically extracted from olive pomace oil)It is one of the woody vegetable oils in the world in the form of natural state for human consumption.
Olive oil structure
Olive oil Properties
Names and Identifiers
-
- Oil of Olive
- OLIVAE OLEUM
- OLIVE OIL
- OLIVE OIL, EXTRA VIRGIN
- OLIVE OIL, REFINED A
- OLIVE POMACE OIL
- sweetoil
- OIL OF OLIVE, CP
- Olive Virgin Oil
- Luccu oil
- Olive Oil (AS)
- OLIVE OIL, PURE
- Olive oil, pure, refined
- Olive oil, virgin, pure
- RIVIERA
- Cropure oil
- Cropure OL
- Cropure OL-LQ(JP)
- CropureOL LQ-(JP)
- Fats and Glyceridic oils, olive
- Giant
- Novox
- Oils, glyceridic, olive
- Oils, olive
- Olea europaea ext.
- Olea europaea extract
- Olea europaea oil
- Oleum Olivarum
- Oliterra Pure Olive Oil
- Sulfur olive oil
- Wasabi oil K 0251
- G76488
- UNII-KKJ108Y20W
- Ethyl olivate
- EINECS 295-379-4
- ethyl hexadecanoate;ethyl (9Z,12Z)-octadeca-9,12-dienoate;ethyl octadecanoate;ethyl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate;ethyl (Z)-octadec-9-enoate
- KKJ108Y20W
- 92044-99-0
- 8001-25-0
- NWUIOBPENFDKLG-IBAIYALWSA-N
- +Expand
-
- MFCD00131764
- No data available
- 2
- OF
Computed Properties
- 36.00113
- 0
- 0
- 0
- 97.907216
- 1
- 0
- 0
- 0
- 0
- 0
- 0
- 1
- 0
Experimental Properties
- 20.23
- 1.467-1.471
- 4265 deg C
- -6
- No data available
- 225ºC
- 4801 | OLIVE FRUIT EXTRACT
- Light yellow to light yellow green transparent viscous liquid with special aroma and mild taste.
- Air sensitive, light sensitive
- 0.92
Olive oil Price
Olive oil Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:8001-25-0)Olive oil
A1205155
in Stock
2.5l
99%
Monday, 2 September 2024 15:57
189.0
Olive oil Related Literature
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Noura Zamzam,Marius Kaucikas,Dennis J. Nürnberg,A. William Rutherford,Jasper J. van Thor Phys. Chem. Chem. Phys., 2019,21, 1224-1234
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Roland Fröhlich,Pia Schwab,Volker Schurig Chem. Commun., 2002, 2516-2517
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Kamlesh Kumar Dabaria,Rekha Bai,Pooja Kumari Jat,Satpal Singh Badsara New J. Chem., 2022,46, 12905-12909
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Siqi Zhang,Xiao Ma,Hailong Yu,Jianhui Liu,Lihua Zhang,Guangyao Wang,Junwei Ye,Guiling Ning Dalton Trans., 2022,51, 6673-6681
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Wei-Chao Chen,Si-Tong Wu,Chao Qin,Xin-Long Wang,Kui-Zhan Shao,Zhong-Min Su,En-Bo Wang Dalton Trans., 2018,47, 16403-16407
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Hongchu Du,Sebastian Wohlrab,Margarita Weiß,Stefan Kaskel J. Mater. Chem., 2007,17, 4605-4610
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Victor Malgras,Pei He,Kunmiao Wang,Ali Aldalbahi,Saad M. Alshehri,Liang Wang RSC Adv., 2015,5, 31147-31152
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10. Contents list
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Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
(CAS:8001-25-0)olive oil
98.00%
25kg
negotiated
Suzhou Senfeida Chemical Co., Ltd
(CAS:8001-25-0)Olive oil
99.9%
200kg
discuss personally